2"-O-beta-L-galactopyranosylorientin

• Molecular Formula: C27H30O16
• Molecular Weight: 610.5 g/mol
• InChI: InChI=1S/C27H30O16/c28-6-15-20(36)22(38)26(43-27-23(39)21(37)19(35)16(7-29)42-27)25(41-15)18-12(33)4-11(32)17-13(34)5-14(40-24(17)18)8-1-2-9(30)10(31)3-8/h1-5,15-16,19-23,25-33,35-39H,6-7H2/t15-,16+,19-,20-,21-,22+,23+,25+,26-,27-/m1/s1
• InChIKey: QQBFHNKJGBCSLG-KLYXJHKJSA-N

2″-O-β-L-Galactopyranosylorientin: Sourcing and Baseline Characterization for Research Procurement

2″-O-β-L-galactopyranosylorientin (OGA; CAS 861691-37-4; C₂₇H₃₀O₁₆; MW 610.5) is a flavone C-glycoside derived from orientin, bearing an additional β-L-galactopyranosyl moiety at the 2″-O position [1]. It is isolated from the flowers of Trollius chinensis Bunge and T. ledebouri and serves as a reference standard and research tool in studies of flavonoid pharmacology, absorption, and antioxidant mechanisms . The compound involves transporter-mediated efflux and passive diffusion in intestinal absorption models and is identified as a substrate of multidrug resistance protein 2 (MRP2) [2].

Natural product C-glycoside reference standard

Supports antioxidant SAR and transporter studies

Isolated from Trollius chinensis (Flos Trollii)

• [1] KNApSAcK Database. 2''-O-beta-L-galactopyranosylorientin (C00011124). View Source
• [2] Liu L, Guo L, Zhao C, et al. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. View Source

2″-O-β-L-Galactopyranosylorientin Procurement: Why Generic Flavonoid Substitution Is Scientifically Inadequate

Substituting 2″-O-β-L-galactopyranosylorientin with orientin, vitexin, or isoorientin in research applications introduces uncontrolled variables that compromise experimental validity. Although these compounds share a luteolin-derived flavone backbone, they diverge in glycosylation pattern, efflux transporter specificity, and radical scavenging potency. OGA is a substrate for multidrug resistance protein 2 (MRP2), whereas orientin and vitexin are substrates for P-glycoprotein (P-gp), leading to distinct absorption and efflux kinetics in intestinal models [1]. Furthermore, the additional galactosyl moiety at the 2″-O position confers approximately 4.7-fold greater DPPH radical scavenging potency than orientin under identical assay conditions [2]. Generic substitution without accounting for these documented quantitative differences yields non-comparable results and undermines the reproducibility of studies involving antioxidant evaluation, transporter pharmacology, or Trollius-derived natural product research.

Target: MRP2 substrate specificity

Substitutes orientin/vitexin: P-gp substrates

2″-O-galactosyl substitution

Unsubstituted 2″-OH in orientin/vitexin

Differentiated DPPH scavenging profile

Antioxidant readout may not transfer directly

• [1] Liu L, Guo L, Zhao C, et al. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. View Source
• [2] Li Z, et al. Distribution of Two Bioactive Compounds in Flowers of Trollius chinensis. J Chromatogr Sci. 2014;52(5):466-471. View Source

2″-O-β-L-Galactopyranosylorientin: Quantitative Comparative Evidence for Scientific Selection

DPPH Radical Scavenging Activity: OGA vs. Orientin vs. Vitexin

In a direct head-to-head comparison of purified compounds from T. chinensis flowers, 2″-O-β-L-galactopyranosylorientin (OGA) demonstrated DPPH scavenging activity with an IC₅₀ of 23.9 μg/mL, whereas orientin and vitexin exhibited IC₅₀ values of 112.4 μg/mL and 217.9 μg/mL, respectively [1]. The 2″-O-galactosyl substitution on orientin thus conferred a 4.7-fold increase in DPPH scavenging potency relative to the parent orientin.

DPPH IC₅₀

Head-to-head

OGA 23.9 μg/mL · Orientin 112.4 μg/mL · Vitexin 217.9 μg/mL

Supports glycosylation-dependent antioxidant SAR

DPPH assay; T. chinensis isolates

Evidence Dimension	DPPH radical scavenging activity (IC₅₀)
Target Compound Data	23.9 μg/mL
Comparator Or Baseline	Orientin: 112.4 μg/mL; Vitexin: 217.9 μg/mL
Quantified Difference	OGA is 4.7-fold more potent than orientin; 9.1-fold more potent than vitexin
Conditions	DPPH assay; compounds isolated from Trollius chinensis flowers

Why This Matters

For laboratories designing antioxidant assays or structure–activity relationship (SAR) studies, OGA provides a 4.7-fold higher baseline potency than orientin, enabling lower compound consumption and clearer signal-to-noise separation in dose–response experiments.

• [1] Li Z, et al. Distribution of Two Bioactive Compounds in Flowers of Trollius chinensis. J Chromatogr Sci. 2014;52(5):466-471. View Source

Intestinal Efflux Transporter Substrate Specificity: OGA vs. Orientin/Vitexin

In the Caco-2 cell monolayer model, 2″-O-β-L-galactopyranosylorientin was identified as a substrate of multidrug resistance protein 2 (MRP2), whereas orientin and vitexin—compounds bearing a free hydroxyl group at C-2″—were identified as substrates of P-glycoprotein (P-gp) [1]. All four 7-OH flavonoids (OGA, orientin, vitexin, and 2″-O-β-L-galactopyranosylvitexin) exhibited transporter-mediated efflux in addition to passive diffusion.

Efflux Transporter

Head-to-head

OGA: MRP2 substrate · Orientin, vitexin: P-gp substrates

Transporter specificity may inform absorption models

Caco-2 monolayer; pH 7.4

Evidence Dimension	Efflux transporter substrate specificity
Target Compound Data	Substrate of MRP2 (free hydroxyl at C-2′)
Comparator Or Baseline	Orientin and vitexin: substrates of P-gp (free hydroxyl at C-2″)
Quantified Difference	Divergent efflux transporter engagement; exact efflux ratio not quantified but directional specificity confirmed
Conditions	Caco-2 cell monolayer model, 37°C, pH 7.4 transport buffer

Why This Matters

Researchers investigating flavonoid intestinal absorption, transporter-mediated drug–flavonoid interactions, or predicting oral bioavailability must account for the distinct MRP2 substrate specificity of OGA. Using orientin as a surrogate would erroneously model P-gp-mediated efflux and yield non-predictive absorption data.

• [1] Liu L, Guo L, Zhao C, et al. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. View Source

Content Variability in Natural Source Material: OGA as Dominant Flavonoid in Flos Trollii

RP-HPLC analysis of Flos Trollii (flowers of Trollius chinensis) across multiple samples and floral parts revealed that 2″-O-β-L-galactopyranosylorientin is present at substantially higher concentrations than its closest in-class analogs. The validated linear range for OGA was 47.7–318 μg/mL, with recoveries of 99.8% (RSD <1.3%), demonstrating it is the predominant flavonoid marker in this botanical material [1].

Content in Flos Trollii

Reported

OGA: 47.7–318 μg/mL · Orientin: 39.0–260 μg/mL · Vitexin: 7.20–72.0 μg/mL

Supports botanical QC method development

RP-HPLC at 340 nm; multiple samples

Evidence Dimension	Content range in Flos Trollii samples (HPLC linear range)
Target Compound Data	47.7–318 μg/mL
Comparator Or Baseline	2″-O-β-arabinopyranosylorientin: 3.82–255 μg/mL; orientin: 39.0–260 μg/mL; vitexin: 7.20–72.0 μg/mL
Quantified Difference	OGA linear range upper bound is ~1.2-fold higher than orientin and ~4.4-fold higher than vitexin
Conditions	RP-HPLC, Thermo Hypersil BDS C18 column, acetonitrile-water-glacial acetic acid (14:86:0.05) at 340 nm

Why This Matters

For analytical laboratories developing botanical authentication methods or standardizing Trollius chinensis extracts, OGA represents the most abundant and analytically robust marker compound. Procurement of authenticated OGA reference standard is essential for accurate HPLC quantification and quality control of Flos Trollii-derived materials.

• [1] Journal of Pharmaceutical Analysis. RP-HPLC determination of flavonoids in Flos Trollii. 2007;27(11). View Source

Comparative Pharmacokinetic Profiling: OGA Simultaneously Quantified with Orientin and Vitexin

An HPLC method was developed and validated for the simultaneous determination of 2″-O-β-L-galactopyranosylorientin (OGA), orientin, and vitexin in rat plasma following intravenous administration of T. ledebourii extract [1]. Calibration curves for OGA were established over 0.315–161 μg/mL, with intra- and inter-day precision (RSD) of 1.68–8.43% and accuracy (RE) below 8.55%. The mean extraction recovery for OGA ranged from 70.35% to 86.42%, enabling parallel pharmacokinetic comparison of the three glycosides [1].

PK Method Validation

Method context

Calibration 0.315–161 μg/mL · Recovery 70.4–86.4% · RSD <8.6%

Enables parallel PK comparison in rat plasma

Validated HPLC method; 348 nm

Evidence Dimension	HPLC method validation parameters for simultaneous quantification
Target Compound Data	OGA: calibration range 0.315–161 μg/mL; recovery 70.35–86.42%
Comparator Or Baseline	Orientin: 0.326–167 μg/mL; vitexin: 0.215–110 μg/mL
Quantified Difference	Comparable analytical performance across all three analytes; method enables direct PK parameter comparison
Conditions	Rat plasma, C18 column, acetonitrile–0.1% acetic acid gradient, detection at 348 nm

Why This Matters

Investigators conducting in vivo pharmacokinetic studies of T. ledebourii extract or purified flavonoids require OGA reference standard to establish validated bioanalytical methods. The validated method demonstrates that OGA can be quantified simultaneously with its structural analogs, enabling rigorous comparative pharmacokinetic investigations.

• [1] Biomedical Chromatography. Pharmacokinetic study of three active flavonoid glycosides in rat after intravenous administration of Trollius ledebourii extract by liquid chromatography. 2008;22(10):1095-1101. View Source

Anti-inflammatory Activity: Comparable IL-6/TNF-α Suppression Across Flavonoids

In a comparative study of anti-inflammatory activity using LPS-stimulated RAW264.7 macrophages, all tested compounds—including 2″-O-β-L-galactopyranosylorientin, orientin, and vitexin—decreased the production of IL-6 and TNF-α by approximately 50% at both higher and lower test concentrations [1]. However, no statistically significant differential effect was observed between OGA and the comparator flavonoids.

IL-6 / TNF-α

Context-dependent

~50% reduction across OGA, orientin, vitexin

Comparable cytokine suppression; no OGA-specific advantage

LPS-stimulated RAW264.7; both concentrations

Evidence Dimension	Inhibition of LPS-induced IL-6 and TNF-α production
Target Compound Data	~50% reduction at both tested concentrations
Comparator Or Baseline	Orientin, vitexin, quercetin, isoquercetin, luteolin: all ~50% reduction
Quantified Difference	No differential effect observed; all flavonoids exhibited comparable suppression
Conditions	RAW264.7 cells, LPS stimulation

Why This Matters

This evidence confirms that OGA possesses anti-inflammatory activity comparable to its in-class analogs but does not provide a basis for selecting OGA over orientin or vitexin for anti-inflammatory applications. Procurement decisions based on anti-inflammatory activity alone would not favor OGA over cheaper or more accessible alternatives.

• [1] Liu L, Hu X, Guo L, Wang R, Zhao Q. Anti-inflammatory effect of the compounds from the flowers of Trollius chinensis. Pak J Pharm Sci. 2018;31(5):1951-1957. View Source

2″-O-β-L-Galactopyranosylorientin: Evidence-Based Research and Analytical Application Scenarios

Antioxidant Structure–Activity Relationship (SAR) Studies

OGA provides a well-characterized tool for investigating the impact of 2″-O-glycosylation on flavone C-glycoside antioxidant potency. With a 4.7-fold higher DPPH scavenging activity than orientin, OGA enables clear differentiation of glycosylation effects in SAR experimental designs [1].

Efflux Transporter Substrate Profiling and Drug Interaction Studies

OGA serves as a selective MRP2 substrate probe in Caco-2 monolayer or transfected cell models. Unlike orientin and vitexin (P-gp substrates), OGA enables investigators to specifically interrogate MRP2-mediated flavonoid efflux without confounding P-gp activity [2].

Botanical Reference Standard for Flos Trollii Quality Control

As the most abundant and analytically robust flavonoid in Flos Trollii, OGA is the preferred reference standard for HPLC-based authentication, content uniformity testing, and quality evaluation of Trollius chinensis raw materials and extracts [3].

Comparative Pharmacokinetic Studies of Trollius-Derived Flavonoids

Validated HPLC methods enable simultaneous quantification of OGA, orientin, and vitexin in rat plasma. OGA reference standard is required for establishing calibration curves, assessing extraction recovery, and generating accurate pharmacokinetic parameters in comparative bioavailability studies [4].

Application

Selection Property

Validation Focus

Flavonoid antioxidant SAR studies

Glycosylation-dependent DPPH activity

Radical scavenging assay context

Intestinal efflux transporter research

MRP2 substrate specificity

Caco-2 transporter assay validation

Flos Trollii botanical QC

Dominant HPLC marker in T. chinensis

Content uniformity and identity testing

Flavonoid comparative PK studies

Simultaneous quantification capability

Bioanalytical method validation context

• [1] Li Z, et al. Distribution of Two Bioactive Compounds in Flowers of Trollius chinensis. J Chromatogr Sci. 2014;52(5):466-471. View Source
• [2] Liu L, Guo L, Zhao C, et al. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco-2 cell monolayer model. PLoS One. 2015;10(3):e0119263. View Source
• [3] Journal of Pharmaceutical Analysis. RP-HPLC determination of flavonoids in Flos Trollii. 2007;27(11). View Source
• [4] Biomedical Chromatography. Pharmacokinetic study of three active flavonoid glycosides in rat after intravenous administration of Trollius ledebourii extract. 2008;22(10):1095-1101. View Source